Cas no 33313-11-0 (1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)-)

1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)- structure
33313-11-0 structure
Product name:1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)-
CAS No:33313-11-0
MF:C18H35N3S2
MW:357.620601892471
CID:917832
PubChem ID:536581

1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole, 2-amino-5-(hexadecylthio)-
    • 5-hexadecylsulfanyl-1,3,4-thiadiazol-2-amine
    • 33313-11-0
    • 1,3,4-Thiadiazol-2-amine, 5-(hexadecylthio)-
    • 2-AMINO-5-HEXADECYLTHIO-1,3,4-THIADIAZOLE
    • AKOS024429150
    • 5-(Hexadecylsulfanyl)-1,3,4-thiadiazol-2-amine #
    • QNFGKXBPIUMFMH-UHFFFAOYSA-N
    • DTXSID10336827
    • SCHEMBL10559488
    • Inchi: InChI=1S/C18H35N3S2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-18-21-20-17(19)23-18/h2-16H2,1H3,(H2,19,20)
    • InChI Key: QNFGKXBPIUMFMH-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCSC1=NN=C(S1)N

Computed Properties

  • Exact Mass: 357.22724048g/mol
  • Monoisotopic Mass: 357.22724048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 16
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 105Ų

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